Cas no 98588-81-9 (2-(3,5-dichloro-4-methoxy-phenyl)acetonitrile)
98588-81-9 structure
Product Name:2-(3,5-dichloro-4-methoxy-phenyl)acetonitrile
CAS No:98588-81-9
MF:C9H7Cl2NO
MW:216.063980340958
CID:1990928
PubChem ID:24972924
Update Time:2025-04-21
2-(3,5-dichloro-4-methoxy-phenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dichloro-4-methoxy-phenyl)acetonitrile
- LogP
- 2-(3,5-dichloro-4-methoxyphenyl)acetonitrile
- 98588-81-9
- (3,5-dichloro-4-methoxyphenyl)acetonitrile
- SCHEMBL9953950
- DTXSID10648159
-
- Inchi: 1S/C9H7Cl2NO/c1-13-9-7(10)4-6(2-3-12)5-8(9)11/h4-5H,2H2,1H3
- InChI Key: UIYVHMGECOSPEX-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(CC#N)C=1)Cl)OC
Computed Properties
- Exact Mass: 214.99
- Monoisotopic Mass: 214.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.321
- Boiling Point: 325.8°C at 760 mmHg
- Flash Point: 150.8°C
- Refractive Index: 1.551
2-(3,5-dichloro-4-methoxy-phenyl)acetonitrile Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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